Cas no 1009409-32-8 (2-(Methyl-d3-sulfonyl)-ethan-1,1,2,2-d4-amine)

• Product Name: 2-(Methyl-d3-sulfonyl)-ethan-1,1,2,2-d4-amine
• CAS No: 1009409-32-8
• MF: C₃H₉NO₂S
• MW: 123.17405962944
• CID: 5050713
• Update Time: 2025-05-26

2-(Methyl-d3-sulfonyl)-ethan-1,1,2,2-d4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Methyl-d3-sulfonyl)-ethan-1,1,2,2-d4-amine

• Inchi： 1S/C3H9NO2S/c1-7(5,6)3-2-4/h2-4H2,1H3
• InChI Key： SDNXQWUJWNTDCC-UHFFFAOYSA-N
• SMILES： C([H])([H])(C([H])([H])N)S(=O)(=O)C([H])([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 2-(Methyl-d3-sulfonyl)-ethan-1,1,2,2-d4-amine

Introduction to 2-(Methyl-d3-sulfonyl)-ethan-1,1,2,2-d4-amine (CAS No. 1009409-32-8)

The compound 2-(Methyl-d3-sulfonyl)-ethan-1,1,2,2-d4-amine (CAS No. 1009409-32-8) is a highly specialized chemical entity with unique properties that make it valuable in various scientific and industrial applications. This compound is characterized by its deuterated structure, which includes a methyl group substituted with a sulfonyl group and a fully deuterated ethylamine backbone. The presence of deuterium atoms in its structure imparts distinct physical and chemical properties compared to its non-deuterated counterparts.

Recent advancements in the field of isotopic chemistry have highlighted the importance of deuterated compounds like 2-(Methyl-d3-sulfonyl)-ethan-1,1,2,2-d4-amine in research and development. Deuterium substitution can significantly alter the compound's reactivity, stability, and spectroscopic properties. For instance, studies have shown that deuterium incorporation can enhance the stability of amine-containing compounds under certain reaction conditions. This makes such compounds particularly useful in applications where precise control over chemical reactivity is essential.

The synthesis of 2-(Methyl-d3-sulfonyl)-ethan-1,1,2,2-d4-amine involves a multi-step process that typically begins with the preparation of the sulfonyl methyl group. This is followed by the introduction of deuterium atoms into the ethylamine backbone through specialized deuteration techniques. The exact synthesis pathway may vary depending on the desired purity and scale of production. However, modern methods often emphasize green chemistry principles to minimize environmental impact while ensuring high yields.

In terms of applications, this compound finds extensive use in pharmaceutical research as a stable intermediate in the synthesis of bioactive molecules. Its deuterated structure allows for precise control over metabolic pathways during preclinical studies. Additionally, it serves as a valuable tool in analytical chemistry for isotopic labeling experiments aimed at studying reaction mechanisms and molecular interactions.

Recent studies have also explored the potential of 2-(Methyl-d3-sulfonyl)-ethan-1,1,2,2-d4-amine in materials science. Its unique electronic properties make it a candidate for use in advanced polymer systems and nanomaterials. Researchers are particularly interested in its ability to enhance the mechanical stability and thermal resistance of polymer blends when incorporated as an additive.

From a toxicological perspective, understanding the safety profile of 2-(Methyl-d3-sulfonyl)-ethan-1,1,2,2-d4-amine is crucial for its safe handling and application. Preliminary studies indicate that its deuterated nature may influence its bioavailability and toxicity compared to non-deuterated analogs. However, comprehensive toxicological assessments are still required to establish safe exposure limits and handling guidelines.

In conclusion, 2-(Methyl-d3-sulfonyl)-ethan-1,1,2,2-d4-amine (CAS No. 1009409-32-8) represents a cutting-edge chemical entity with diverse applications across multiple scientific disciplines. Its deuterated structure offers unique advantages that continue to drive innovative research and development efforts. As new insights into its properties emerge from ongoing studies